Cas no 68533-72-2 (Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester)
68533-72-2 structure
Product Name:Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
CAS No:68533-72-2
MF:C15H11Cl3O4
MW:361.60444188118
CID:393025
PubChem ID:12766046
Update Time:2025-04-19
Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
- methyl 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
- DTXSID60509367
- Methyl [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
- 68533-72-2
-
- Inchi: 1S/C15H11Cl3O4/c1-20-15(19)8-21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-7H,8H2,1H3
- InChI Key: ZIAHIBNHIDBKNA-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1OCC(=O)OC)OC1C=CC(=CC=1Cl)Cl
Computed Properties
- Exact Mass: 359.972292g/mol
- Monoisotopic Mass: 359.972292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 44.8Ų
Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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